Cas no 949096-29-1 ((1S)-1-(3-FLUOROPHENYL)BUT-3-EN-1-AMINE)

• Product Name: (1S)-1-(3-FLUOROPHENYL)BUT-3-EN-1-AMINE
• CAS No: 949096-29-1
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 5580558
• PubChem ID: 93850620
• Update Time: 2023-10-31

(1S)-1-(3-FLUOROPHENYL)BUT-3-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-FLUOROPHENYL)BUT-3-EN-1-AMINE
• (S)-1-(3-fluorophenyl)-but-3-en-1-amine
• Benzenemethanamine, 3-fluoro-α-2-propen-1-yl-, (αS)-
• AKOS040804106
• (S)-1-(3-Fluorophenyl)-3-butene-1-amine
• 949096-29-1
• (S)-1-(3-Fluorophenyl)but-3-en-1-amine

• Inchi： 1S/C10H12FN/c1-2-4-10(12)8-5-3-6-9(11)7-8/h2-3,5-7,10H,1,4,12H2/t10-/m0/s1
• InChI Key： GMYCLBKSZZXWEE-JTQLQIEISA-N
• SMILES： FC1=CC=CC(=C1)[C@H](CC=C)N

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 219.4±28.0 °C(Predicted)
• pka: 8.56±0.10(Predicted)